6-[1-(2-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine-3-carbonitrile

• IUPAC Name: 6-[1-(2-chlorobenzoyl)-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H17ClN4O/c20-16-4-2-1-3-15(16)19(25)24-8-7-14-11-23(12-17(14)24)18-6-5-13(9-21)10-22-18/h1-6,10,14,17H,7-8,11-12H2
• InChI Key: WZJPAYLNTRQTNH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2C1CN(C2)C3=NC=C(C=C3)C#N)C(=O)C4=CC=CC=C4Cl
• Molecular Formula: C19H17ClN4O
• Molecular Weight: 352.8 g/mol

Description

The compound appears to contain a pyrrolidine ring and a pyridine ring. Pyrrolidine is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would likely be influenced by the pyrrolidine and pyridine rings. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3 hybridization. The pyridine ring, being aromatic, contributes to the stability of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrrolidine and pyridine rings could influence its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many pyrrolidine derivatives have been found to have various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities.